1-(4-methanesulfonylphenyl)-5-methyl-1H-pyrazole-3-carboxylic acid
Overview
Description
1-(4-Methanesulfonylphenyl)-5-methyl-1H-pyrazole-3-carboxylic acid, also known as MSPP, is an organic acid that has been studied for its potential applications in various scientific research fields. This compound has been found to be an effective inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. Additionally, MSPP has been studied for its potential to be used as an anti-cancer agent.
Scientific Research Applications
1-(4-methanesulfonylphenyl)-5-methyl-1H-pyrazole-3-carboxylic acid has been studied for its potential applications in various scientific research fields. It has been found to be an effective inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. Additionally, this compound has been studied for its potential to be used as an anti-cancer agent.
Mechanism of Action
The exact mechanism of action of 1-(4-methanesulfonylphenyl)-5-methyl-1H-pyrazole-3-carboxylic acid is not yet fully understood. However, it is believed that this compound binds to the active site of COX-2, which prevents the enzyme from catalyzing the production of pro-inflammatory molecules. Additionally, this compound is thought to inhibit the activity of other enzymes, such as tyrosine kinases, which are involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound is able to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), tyrosine kinases, and phospholipase A2. Additionally, this compound has been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of 1-(4-methanesulfonylphenyl)-5-methyl-1H-pyrazole-3-carboxylic acid in laboratory experiments offers several advantages. This compound is relatively easy to synthesize and is relatively stable, making it an ideal compound for use in laboratory experiments. Additionally, this compound has been found to be an effective inhibitor of several enzymes, making it a useful tool for studying the effects of enzyme inhibition. However, there are some limitations to the use of this compound in laboratory experiments. For example, this compound has been found to be toxic in high concentrations, making it unsuitable for use in some experiments.
Future Directions
The potential applications of 1-(4-methanesulfonylphenyl)-5-methyl-1H-pyrazole-3-carboxylic acid are still being explored. Future research should focus on further elucidating the mechanism of action of this compound and its potential uses in the treatment of various diseases. Additionally, further research should be conducted to identify other potential uses of this compound in laboratory experiments and to investigate the potential toxicity of this compound in high concentrations. Finally, further research should be conducted to determine the potential uses of this compound in the development of new drugs and therapies.
Synthesis Methods
1-(4-methanesulfonylphenyl)-5-methyl-1H-pyrazole-3-carboxylic acid can be synthesized in a two-step process. The first step involves the reaction of 4-methanesulfonylphenol and 5-methyl-1H-pyrazole-3-carboxylic acid, which produces a mixture of the desired product and byproducts. The second step involves the separation of the desired product from the byproducts using a column chromatography technique.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-methanesulfonylphenyl)-5-methyl-1H-pyrazole-3-carboxylic acid involves the reaction of 4-methanesulfonylbenzaldehyde with ethyl acetoacetate to form 1-(4-methanesulfonylphenyl)-3-oxobut-1-en-1-yl acetate. This intermediate is then reacted with hydrazine hydrate to form 1-(4-methanesulfonylphenyl)-5-methyl-1H-pyrazole-3-carboxylic acid.", "Starting Materials": [ "4-methanesulfonylbenzaldehyde", "ethyl acetoacetate", "hydrazine hydrate" ], "Reaction": [ "Step 1: 4-methanesulfonylbenzaldehyde is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 1-(4-methanesulfonylphenyl)-3-oxobut-1-en-1-yl acetate.", "Step 2: The intermediate 1-(4-methanesulfonylphenyl)-3-oxobut-1-en-1-yl acetate is then reacted with hydrazine hydrate in the presence of a catalyst such as acetic acid to form 1-(4-methanesulfonylphenyl)-5-methyl-1H-pyrazole-3-carboxylic acid.", "Step 3: The product is then purified using techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
1309126-92-8 |
Molecular Formula |
C12H12N2O4S |
Molecular Weight |
280.3 |
Purity |
95 |
Origin of Product |
United States |
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